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Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

For Immediate Release

Shanghai, China – December 29, 2025 – 4-Heptylaniline, a substituted aniline compound, is

emerging as a critical building block in the field of materials science, primarily recognized for its

role in the synthesis of high-performance liquid crystals. This technical guide provides an in-

depth analysis of its applications, complete with experimental protocols, quantitative data, and

process visualizations for researchers, scientists, and professionals in drug development and

materials science.

Core Properties of 4-Heptylaniline
4-Heptylaniline (CAS No. 37529-27-4) is a colorless to pale yellow liquid with a molecular

formula of C₁₃H₂₁N.[1] Its long heptyl chain imparts a significant lipophilic character, influencing

the properties of materials it is incorporated into. This unique molecular structure is

fundamental to its utility as a precursor in various advanced materials.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₁N

Molecular Weight 191.31 g/mol

Boiling Point 159 °C at 18 mmHg

Density 0.91 g/mL at 25 °C

Refractive Index n20/D 1.52

Primary Application: Liquid Crystal Synthesis
The most prominent application of 4-heptylaniline in materials science is as a precursor for

thermotropic liquid crystals, particularly in the formation of Schiff bases (imines). The long alkyl

chain of 4-heptylaniline is crucial for inducing and influencing the stability and temperature

range of the mesophases (liquid crystalline phases). These liquid crystals are integral

components in display technologies and optical sensors.

Schiff bases are typically synthesized through a condensation reaction between 4-
heptylaniline and a substituted benzaldehyde. The resulting molecules possess a rigid core

and flexible terminal chains, a key requirement for liquid crystalline behavior.

Mesomorphic Properties of a Representative Liquid
Crystal
While specific data for a simple N-benzylidene-4-heptylaniline is not readily available in the

cited literature, extensive research has been conducted on closely related compounds. For

instance, N-(4-n-heptyloxybenzylidene)-4-n-heptylaniline (7O.7) exhibits a complex

polymorphism with multiple crystalline and smectic phases. In bulk samples, it displays a

transition from a crystalline-G phase to various crystalline-B phases upon heating.[2] Thinner

films of this material have been shown to exhibit additional tilted hexatic phases, such as

smectic-F and smectic-I, which are not present in the bulk material.[2]
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Compound Phase Transition Temperature (°C) Reference(s)

N-(4-n-

heptyloxybenzylidene)

-4-n-heptylaniline

(7O.7)

Crystal-G → Crystal-B

(multiple)
50 - 69 (in thin films) [2]

Smectic-I → Smectic-

C (in 5-layer films)

Varies with film

thickness
[2]

Smectic-A → Hexatic-

B → Crystal-B

(surface layers)

Varies with film

thickness
[2]

Note: The phase behavior of these materials is highly dependent on factors such as sample

purity and film thickness.

Secondary Application: Corrosion Inhibition
Aniline and its derivatives are known to be effective corrosion inhibitors for various metals and

alloys, particularly steel in acidic environments. The inhibitory action stems from the adsorption

of the aniline molecules onto the metal surface, forming a protective film that impedes the

corrosion process. The presence of the long heptyl chain in 4-heptylaniline can enhance this

protective effect by increasing the surface coverage and creating a more hydrophobic barrier.

Studies on related long-chain alkylanilines have demonstrated their efficacy as corrosion

inhibitors. The mechanism involves the interaction of the nitrogen atom's lone pair of electrons

and the π-electrons of the benzene ring with the vacant d-orbitals of iron atoms.
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Inhibitor Class Metal Medium
Maximum
Inhibition
Efficiency (%)

Reference(s)

Amine

Derivatives
Mild Steel 1 M HCl 92.56 [3]

N,N–

di(polyoxyethylen

e)–4–

dodecylaniline

Steel 1 M HCl

>90

(concentration

dependent)

Potential Application: Polymer Science
In polymer science, aniline derivatives are the foundational monomers for polyaniline (PANI), a

well-known conducting polymer. The introduction of substituents on the aniline ring, such as an

alkyl chain, can significantly modify the properties of the resulting polymer. Specifically, alkyl

chains like heptyl can improve the solubility of polyaniline in common organic solvents, a major

challenge that has limited its processability and commercial applications. While specific

conductivity data for poly(4-heptylaniline) is not detailed in the provided search results, the

general principle of enhanced solubility through alkyl substitution is well-established.

Experimental Protocols
Synthesis of 4-Heptylaniline (Illustrative by Reductive
Amination)
A common method for the synthesis of N-alkylanilines is through reductive amination. The

following is a generalized protocol.
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Reactants & Setup

Reaction

Work-up & Purification

Aniline

Combine reactants in flask

2-Heptanone Methanol Acetic Acid

Stir at RT for 30 min
(Imine Formation)

Cool to 0°C

Add NaBH₄ portion-wise

Stir at RT for 4-24h

Quench with Water

Extract with Ethyl Acetate

Wash with Brine

Dry over Na₂SO₄

Concentrate in vacuo

Column Chromatography

4-Heptylaniline

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-heptylaniline via reductive amination.
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Methodology:

Reactant Charging: Aniline (1.0 eq), 2-heptanone (1.2 eq), and glacial acetic acid (0.1 eq)

are dissolved in methanol in a round-bottom flask.

Imine Formation: The mixture is stirred at room temperature for 30 minutes to facilitate the

formation of the imine intermediate.

Reduction: The reaction is cooled to 0°C in an ice bath. Sodium borohydride (1.5 eq) is

added portion-wise, maintaining the temperature below 10°C.

Reaction Completion: The reaction is allowed to warm to room temperature and stirred for 4

to 24 hours, with progress monitored by Thin Layer Chromatography (TLC).

Work-up: The reaction is quenched by the slow addition of water. The product is extracted

with an organic solvent like ethyl acetate. The combined organic layers are washed with

brine and dried over anhydrous sodium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel to yield pure 4-heptylaniline.

Synthesis of a Schiff Base Liquid Crystal from 4-
Heptylaniline
The following protocol outlines the general procedure for the condensation reaction to form a

Schiff base.
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Reactants & Setup

Reaction

Isolation & Purification

4-Heptylaniline

Dissolve reactants in Ethanol

Substituted Benzaldehyde Absolute Ethanol Glacial Acetic Acid (optional)

Reflux for 2-6 hours

Monitor by TLC

Cool to Room Temperature

Reaction Complete

Collect Precipitate

Recrystallize from Ethanol

Dry the Product

Schiff Base Liquid Crystal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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